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Compound of Interest

Compound Name: 3-O-Methyltirotundin

Cat. No.: B1157414 Get Quote

COMPOUND IDENTIFICATION

Compound Name 3-O-Methyltirotundin

CAS Number 1021945-29-8

Molecular Formula C20H30O6

Compound Type Sesquiterpenoid

Solubility
Soluble in Chloroform, Dichloromethane, Ethyl

Acetate, DMSO, Acetone.

Foreword for Researchers, Scientists, and Drug
Development Professionals
This document serves to consolidate the currently available technical information on the

sesquiterpenoid 3-O-Methyltirotundin (CAS Number: 1021945-29-8). A comprehensive

search of scientific literature and chemical databases reveals that while this compound is

chemically defined and commercially available for research purposes, there is a significant lack

of published in-depth studies on its biological activities, mechanisms of action, and detailed

experimental protocols.

The information presented herein is based on data from chemical suppliers and general

knowledge of the compound class to which 3-O-Methyltirotundin belongs. It is crucial to note
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that specific experimental data, quantitative analyses, and established signaling pathways for

this particular molecule are not available in the public domain at the time of this writing. This

guide, therefore, aims to provide a foundational understanding and highlight the current

research gap for this compound.

Chemical and Physical Properties
3-O-Methyltirotundin is classified as a sesquiterpenoid, a large class of naturally occurring 15-

carbon isoprenoids. Its molecular formula is C20H30O6. Based on supplier information, it is

soluble in a range of organic solvents, including chloroform, dichloromethane, ethyl acetate,

dimethyl sulfoxide (DMSO), and acetone.

Potential Biological Activities (Inferred from Related
Compounds)
While specific biological data for 3-O-Methyltirotundin is scarce, the broader class of

sesquiterpenoids, particularly those isolated from plants of the Asteraceae family (such as

Vernonia and Tithonia species), are known to exhibit a wide range of biological activities.

Research on compounds structurally related to tirotundin suggests potential areas of

investigation for 3-O-Methyltirotundin.

Anti-inflammatory Activity: Many sesquiterpene lactones have demonstrated potent anti-

inflammatory effects, often through the inhibition of key inflammatory mediators.

Cytotoxic and Anti-cancer Activity: Sesquiterpenoids are a well-established source of

compounds with cytotoxic effects against various cancer cell lines. The presence of reactive

functional groups is often correlated with this activity.

Antimicrobial and Antifungal Properties: Various sesquiterpenoids have been shown to inhibit

the growth of bacteria and fungi.

Nematicidal Activity: A study on the parent compound, tirotundin, has shown it to possess

nematicidal activity, suggesting that its derivatives might also be active against nematodes.

Anti-hyperglycemic Activity: A study on constituents from Tithonia diversifolia mentioned the

isolation of "tirotundin-3-O-methyl ether" and its evaluation for anti-hyperglycemic effects by
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assessing glucose uptake in 3T3-L1 adipocytes. However, detailed quantitative data from

this study is not readily available.

It is imperative to reiterate that these are potential activities based on related compounds, and

dedicated experimental validation for 3-O-Methyltirotundin is required.

Experimental Protocols
A thorough literature search did not yield any specific, detailed experimental protocols for the

synthesis, isolation, or biological evaluation of 3-O-Methyltirotundin. Researchers interested

in studying this compound would need to develop their own protocols based on general

methods for sesquiterpenoid analysis or adapt protocols from studies on structurally similar

molecules.

Signaling Pathways
Due to the absence of mechanistic studies on 3-O-Methyltirotundin, no signaling pathways

have been elucidated for this compound.

Logical Relationship: Current Knowledge Gap
The following diagram illustrates the current state of knowledge regarding 3-O-
Methyltirotundin, highlighting the significant gap between its chemical identification and the

lack of biological and mechanistic data.

Caption: Knowledge gap for 3-O-Methyltirotundin.

Conclusion and Future Directions
3-O-Methyltirotundin is a chemically defined sesquiterpenoid with a confirmed CAS number.

However, there is a clear and significant gap in the scientific literature regarding its biological

properties. For researchers, scientists, and professionals in drug development, this compound

represents an unexplored area with potential for discovery.

Future research should focus on:

Isolation and Synthesis: Developing and publishing robust protocols for the isolation of 3-O-
Methyltirotundin from natural sources or its chemical synthesis to ensure a stable supply
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for research.

Biological Screening: Conducting broad biological screening to identify its primary activities

(e.g., anti-inflammatory, anti-cancer, antimicrobial).

Dose-Response Studies: Quantifying its potency and efficacy in relevant in vitro and in vivo

models.

Mechanism of Action Studies: Elucidating the molecular targets and signaling pathways

through which it exerts its biological effects.

Until such studies are conducted and published, any discussion of the therapeutic potential of

3-O-Methyltirotundin remains speculative and based on analogies to other sesquiterpenoids.

To cite this document: BenchChem. [In-depth Technical Guide on 3-O-Methyltirotundin:
Current Scientific Landscape]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1157414#3-o-methyltirotundin-cas-number-1021945-
29-8]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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